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Compound of Interest

Compound Name: Sulfo-Cy5 hydrazide

Cat. No.: B12395839

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core photophysical

properties of Sulfo-Cy5 hydrazide, a water-soluble, far-red fluorescent dye. This document

focuses on its fluorescence quantum yield and photostability, offering quantitative data, detailed

experimental methodologies, and visual representations of key processes to support its

application in research and drug development.

Core Photophysical Properties of Sulfo-Cy5
Hydrazide
Sulfo-Cy5 hydrazide is a derivative of the popular cyanine dye, Cy5, modified with sulfo-

groups to enhance its water solubility and a hydrazide moiety for covalent labeling of

biomolecules.[1] Its bright fluorescence and high photostability make it a valuable tool for a

variety of applications, including fluorescence microscopy, flow cytometry, and in vivo imaging.

[2]
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The key photophysical parameters of Sulfo-Cy5 hydrazide and the related Sulfo-Cy5 dyes are

summarized in the table below for easy comparison.

Parameter
Sulfo-Cy5
Hydrazide

Sulfo-Cy5
Carboxylic Acid

General Sulfo-Cy5
Dyes

Excitation Maximum

(λ_ex_)
~646 nm[3][4] 646 nm ~646 - 649 nm

Emission Maximum

(λ_em)
~662 nm 661 nm ~662 - 672 nm

Quantum Yield

(Φ_F_)
0.28 0.27 (in PBS, pH 7.4) 0.28

Molar Extinction

Coefficient (ε)
Not explicitly stated

128,825 M⁻¹cm⁻¹ (log

ε = 5.11)
271,000 M⁻¹cm⁻¹

Fluorescence Lifetime

(τ)

~1 ns (for Cy5 in

solution)
Not explicitly stated Not explicitly stated

Photostability High (qualitative) High (qualitative) High (qualitative)

Experimental Protocols
Detailed methodologies for determining the quantum yield and assessing the photostability of

fluorescent dyes like Sulfo-Cy5 hydrazide are crucial for reproducible and accurate research.

Relative Quantum Yield Measurement
The fluorescence quantum yield of a sample is often determined relative to a well-characterized

standard.

Principle: The quantum yield of an unknown sample is calculated by comparing its integrated

fluorescence intensity and absorbance to that of a standard with a known quantum yield.

Materials:

Fluorometer

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12395839/docs?utm_src=pdf-body#sulfo-cy5-hydrazide-a-technical-guide-to-quantum-yield-and-photostability
https://www.medchemexpress.com/sulfo-cy5-hydrazide.html
https://probes.bocsci.com/product/sulfo-cyanine5-hydrazide-cas-2055138-61-7-89315.html
https://www.benchchem.com/product/b12395839/docs?utm_src=pdf-body#sulfo-cy5-hydrazide-a-technical-guide-to-quantum-yield-and-photostability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV-Vis Spectrophotometer

Quartz cuvettes

Sulfo-Cy5 hydrazide solution of unknown quantum yield

Standard dye solution with a known quantum yield in a similar spectral region (e.g., Nile Blue

in methanol, Φ_F_ = 0.27)

Solvent (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Procedure:

Prepare a series of dilute solutions of both the Sulfo-Cy5 hydrazide and the standard dye in

the chosen solvent. The absorbance of these solutions at the excitation wavelength should

be kept below 0.1 to minimize inner filter effects.

Measure the absorbance spectra of all solutions using a UV-Vis spectrophotometer and

determine the absorbance at the chosen excitation wavelength.

Measure the fluorescence emission spectra of all solutions using a fluorometer, ensuring the

same excitation wavelength and instrument settings are used for both the sample and the

standard.

Integrate the area under the emission spectra for both the sample and the standard.

Calculate the quantum yield of the Sulfo-Cy5 hydrazide using the following equation:

Φ_sample_ = Φ_standard_ × (I_sample_ / I_standard_) × (A_standard_ / A_sample_) ×

(η_sample_² / η_standard_²)

Where:

Φ is the quantum yield

I is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength
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η is the refractive index of the solvent

Sample & Standard Preparation

Spectroscopic Measurements

Data Analysis

Prepare dilute solutions
of Sulfo-Cy5 Hydrazide

Measure Absorbance
(UV-Vis Spectrophotometer)

Measure Fluorescence
(Fluorometer)

Prepare dilute solutions
of a known standard

Calculate Quantum Yield
using the comparative equation

Integrate Emission Spectra
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Photostability Assessment
The photostability of a fluorophore is its ability to resist photodegradation or photobleaching

upon exposure to light.

Principle: The photostability is assessed by measuring the decrease in fluorescence intensity

over time while the sample is continuously illuminated.

Materials:
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Fluorescence microscope or a fluorometer with a time-scan mode

Light source with controlled intensity (e.g., laser or arc lamp)

Sulfo-Cy5 hydrazide solution or labeled sample

Solvent or mounting medium

Procedure:

Prepare the Sulfo-Cy5 hydrazide sample and place it on the microscope stage or in the

fluorometer.

Focus on a region of interest and acquire an initial fluorescence image or measurement

(time = 0).

Continuously illuminate the sample with a constant and defined light intensity.

Acquire fluorescence images or measurements at regular time intervals over a prolonged

period.

Quantify the fluorescence intensity of the region of interest for each time point.

Plot the normalized fluorescence intensity as a function of time. The rate of decay indicates

the photostability. The data can often be fitted to an exponential decay function to determine

a photobleaching half-life (t_1/2_).
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Experimental Setup

Illumination & Data Acquisition

Data Analysis

Prepare Sulfo-Cy5
Hydrazide Sample

Configure Microscope
or Fluorometer

Acquire Initial
Fluorescence (t=0)

Continuous Illumination
(Constant Intensity)

Acquire Fluorescence
at Time Intervals

Quantify Intensity
vs. Time

Plot Normalized Intensity
Decay Curve

Determine Photobleaching
Half-Life (t1/2)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12395839/docs?utm_src=pdf-body-img#sulfo-cy5-hydrazide-a-technical-guide-to-quantum-yield-and-photostability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Logical Relationships
The hydrazide group of Sulfo-Cy5 hydrazide provides a reactive handle for conjugation to

biomolecules containing aldehyde or ketone functionalities. This is particularly useful for

labeling glycoproteins, which can be oxidized to generate aldehydes, or for coupling to

molecules with carboxyl groups via carbodiimide chemistry.

Glycoprotein Labeling Carboxyl-Containing Molecule Labeling

Sulfo-Cy5 Hydrazide

Hydrazone Bond
(Covalent Labeling)

Amide-like Bond
(Covalent Labeling)

Glycoprotein
(with cis-diols)

Periodate
Oxidation

Aldehyde Groups

Molecule with
Carboxyl Group (e.g., Protein)

Carbodiimide (EDAC)

Activated Carboxyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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